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Compound of Interest

Compound Name: Propoxur-d3

Cat. No.: B1435957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Propoxur-d3 analytical standard,
designed for professionals in research, scientific analysis, and drug development. This
document details its chemical and physical properties, analytical methodologies, and its
primary application as an internal standard in quantitative analysis.

Introduction to Propoxur-d3

Propoxur-d3 is the deuterated form of Propoxur, a carbamate insecticide. In analytical
chemistry, isotopically labeled compounds like Propoxur-d3 are invaluable as internal
standards for quantification by mass spectrometry. The three deuterium atoms on the N-methyl
group give it a molecular weight distinct from the non-labeled Propoxur, allowing for precise
differentiation and quantification in complex matrices. Its use in isotope dilution mass
spectrometry provides high accuracy and precision by correcting for matrix effects and
variations in sample preparation and instrument response.

Physicochemical Properties

The physical and chemical characteristics of Propoxur-d3 are crucial for its use as an
analytical standard. The properties of both Propoxur-d3 and its non-deuterated counterpart
are summarized below for comparative purposes.
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Property Propoxur-d3 Propoxur
Chemical Formula C11H12D3NOs C11H1sNO3
Molecular Weight 212.26 g/mol 209.24 g/mol
Exact Mass 212.124 209.105
CAS Number 1219798-56-7 114-26-1
2-propan-2-yloxyphenyl) N- 2-isopropoxyphenyl) N-
IUPAC Name ( -p p | yloxyphenyl) (2-isopropoxyphenyl)
(trideuteriomethyl)carbamate methylcarbamate
Appearance White to tan crystalline powder  White to tan crystalline powder
] ] Not specified, expected to be
Melting Point o 84-87 °C
similar to Propoxur
) ) ] Slightly soluble in water (2 g/L
N Soluble in organic solvents like )
Solubility o at 20°C), soluble in most
acetonitrile and methanol ]
organic solvents
Not specified, expected to be
log Kow 1.56

similar to Propoxur

Synthesis of Propoxur-d3

The synthesis of Propoxur-d3 is analogous to the synthesis of Propoxur, with the key

difference being the use of a deuterated reagent. The general synthesis involves the reaction of

2-isopropoxyphenol with deuterated methyl isocyanate (CDsNCO).

A generalized synthetic scheme is as follows:
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Caption: Synthesis of Propoxur-d3.

Analytical Applications and Methodology

Propoxur-d3 is primarily used as an internal standard in isotope dilution analysis for the
guantification of Propoxur in various samples, including environmental and biological matrices.
The co-elution of the analyte and the deuterated standard in chromatographic systems,
combined with their distinct mass-to-charge ratios in mass spectrometry, allows for highly
accurate and precise measurements.

Sample Preparation: QUEChERS Method

A common and effective method for extracting pesticides like Propoxur from complex matrices
such as food and environmental samples is the QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method.
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4 QUEChERS Sample Preparation Workflow N

Final Extract for LC-MS/MS Analysis
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4 Propoxur Mechanism of Action N
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« To cite this document: BenchChem. [Propoxur-d3 Analytical Standard: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1435957#propoxur-d3-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1435957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

